Cas no 1780687-83-3 (3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one)
3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one
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- Inchi: 1S/C8H12N2O/c1-6-3-7(4-9)8(11)10(2)5-6/h3,5H,4,9H2,1-2H3
- InChI Key: ZZBJRKIPACMWDI-UHFFFAOYSA-N
- SMILES: O=C1C(CN)=CC(C)=CN1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 241
- XLogP3: -0.3
- Topological Polar Surface Area: 46.3
3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029196610-1g |
3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one |
1780687-83-3 | 95% | 1g |
$804.00 | 2022-04-02 | |
| Alichem | A029196610-5g |
3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one |
1780687-83-3 | 95% | 5g |
$2,484.36 | 2022-04-02 |
3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one
Comprehensive Overview of 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one (CAS No. 1780687-83-3)
3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one, with the CAS number 1780687-83-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of pyridinone derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both aminomethyl and dimethyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for pyridinone-based compounds has surged due to their potential in addressing neurodegenerative diseases and inflammatory conditions. Researchers are particularly interested in how 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one can be modified to enhance its bioavailability and target specificity. This aligns with the growing trend in precision medicine, where tailored molecular designs are crucial for developing next-generation therapeutics. The compound's CAS number 1780687-83-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
From a synthetic chemistry perspective, 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one offers a unique scaffold for structure-activity relationship (SAR) studies. Its aminomethyl group allows for easy derivatization, enabling researchers to explore a wide range of pharmacological properties. This flexibility is particularly valuable in the context of fragment-based drug design, a popular strategy in modern medicinal chemistry. The compound's pyridinone core also contributes to its stability, making it a reliable building block for high-throughput screening campaigns.
The compound's potential extends beyond pharmaceuticals. In the field of agrochemicals, 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one has been investigated for its role in developing novel plant growth regulators. Its ability to interact with specific enzymatic pathways makes it a candidate for sustainable agriculture solutions. This application resonates with the global push toward eco-friendly farming practices, a topic frequently discussed in green chemistry forums.
Another area of interest is the compound's utility in material science. The pyridinone moiety can act as a ligand in coordination chemistry, facilitating the creation of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and even sensing technologies. As industries seek advanced materials for energy-efficient solutions, the relevance of CAS number 1780687-83-3 continues to grow.
For those exploring 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one in laboratory settings, understanding its physicochemical properties is essential. The compound exhibits moderate solubility in polar solvents, which is advantageous for formulation development. Its molecular weight and logP value are also critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a key consideration in preclinical research.
In summary, 3-(Aminomethyl)-1,5-dimethylpyridin-2(1H)-one (CAS No. 1780687-83-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural features and adaptability make it a subject of ongoing research, particularly in areas aligned with sustainability and innovation. As scientific inquiries into its potential expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
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